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Compound of Interest

Compound Name: GYKI 53655 hydrochloride

Cat. No.: B1672568

For Immediate Release

This document provides detailed application notes and protocols for the dissolution of GYKI
53655 hydrochloride in aqueous solutions and dimethyl sulfoxide (DMSO). These guidelines
are intended for researchers, scientists, and drug development professionals working with this
non-competitive AMPA and kainate receptor antagonist.

Product Information
 Name: GYKI 53655 hydrochloride

e Synonyms: LY300168 hydrochloride
e Molecular Formula: C19H20N4Os - HCI
e Molecular Weight: 388.85 g/mol

e Mechanism of Action: GYKI 53655 hydrochloride is a non-competitive antagonist of AMPA
and kainate receptors.[1][2][3] It acts at an allosteric site on the AMPA receptor, inhibiting
channel gating that occurs after glutamate binding.[1] At higher concentrations, it can also
block certain kainate receptors.[1][2][3]

Solubility Data
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GYKI 53655 hydrochloride exhibits good solubility in both water and DMSO, facilitating its use
in a variety of experimental paradigms.

Maximum Maximum
Solvent Concentration Concentration Notes
(mM) (mg/mL)
Gentle warming and
sonication may be
Water 100 38.88 required to achieve
higher concentrations.
[11[4]
Readily soluble.[1][2]
DMSO 100 38.88

[3]

Experimental Protocols
Preparation of Aqueous Stock Solutions

This protocol describes the preparation of a 10 mM stock solution of GYKI 53655
hydrochloride in water.

Materials:

GYKI 53655 hydrochloride powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Vortex mixer

Water bath or heating block (optional)

Sterile microcentrifuge tubes or vials
Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, weigh out 3.8885
mg of GYKI 53655 hydrochloride.
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 Aliquot the solvent: Add 1 mL of sterile, high-purity water to a sterile microcentrifuge tube.
e Dissolve the compound: Add the weighed GYKI 53655 hydrochloride to the water.
e Mix thoroughly: Vortex the solution until the compound is completely dissolved.

o Gentle warming (if necessary): If the compound does not fully dissolve, gentle warming (e.g.,
in a 37°C water bath) and brief sonication can be applied.[1][4] Ensure the solution is clear
and free of precipitates before use.

o Storage: For immediate use, keep the solution at room temperature. For short-term storage,
aliquot the solution and store at -20°C for up to one month.[1] For long-term storage, store at
-80°C for up to six months.[5] Avoid repeated freeze-thaw cycles.

Preparation of DMSO Stock Solutions

This protocol outlines the preparation of a 100 mM stock solution of GYKI 53655
hydrochloride in DMSO.

Materials:

GYKI 53655 hydrochloride powder

Anhydrous, cell culture-grade DMSO

Vortex mixer

Sterile microcentrifuge tubes or vials
Procedure:

o Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, weigh out 38.885
mg of GYKI 53655 hydrochloride.

 Aliquot the solvent: Add 1 mL of anhydrous DMSO to a sterile microcentrifuge tube.

o Dissolve the compound: Add the weighed GYKI 53655 hydrochloride to the DMSO.
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e Mix thoroughly: Vortex the solution until the compound is completely dissolved. GYKI 53655

hydrochloride is readily soluble in DMSO.

o Storage: For immediate use, keep the solution at room temperature. For short-term storage,

aliquot the solution and store at -20°C for up to one month.[1] For long-term storage, store at

-80°C for up to six months.[5]

Visualized Mechanisms and Workflows

Signaling Pathway of GYKI 53655 Hydrochloride

The following diagram illustrates the mechanism of action of GYKI 53655 hydrochloride as a

non-competitive antagonist of the AMPA receptor.
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Caption: Mechanism of Action of GYKI 53655.
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Experimental Workflow for Solution Preparation

This diagram outlines the general workflow for preparing stock solutions of GYKI 53655

hydrochloride.
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Workflow for GYKI 53655 Solution Preparation
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Caption: Workflow for GYKI 53655 Solution Preparation.
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Important Considerations

o Purity: Ensure the use of high-purity GYKI 53655 hydrochloride (=98%) for accurate and
reproducible results.[2][3]

o Hygroscopicity: GYKI 53655 hydrochloride powder should be stored desiccated at room
temperature.[1][2]

¢ Solution Stability: It is recommended to prepare fresh solutions for each experiment.[1] If
storage is necessary, follow the recommended temperature and duration guidelines to
minimize degradation.

o Precipitation: Before use, especially with stored aqueous solutions, equilibrate to room
temperature and visually inspect for any precipitation. If precipitate is present, gentle
warming and vortexing may be required to redissolve the compound.

o Safety: Standard laboratory safety precautions should be followed when handling GYKI
53655 hydrochloride and its solvents. This product is for research use only and not for
human or veterinary use.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672568#how-to-dissolve-gyki-53655-hydrochloride-
in-water-and-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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